Cas no 2172249-72-6 (3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol)

• Product Name: 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol
• CAS No: 2172249-72-6
• MF: C₁₁H₁₀N₂O₄S
• MW: 266.273101329803
• CID: 6361036
• PubChem ID: 165763208
• Update Time: 2025-10-17

3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol
• EN300-1599912
• 3-[(2-methanesulfonylpyrimidin-5-yl)oxy]phenol
• 2172249-72-6

• Inchi： 1S/C11H10N2O4S/c1-18(15,16)11-12-6-10(7-13-11)17-9-4-2-3-8(14)5-9/h2-7,14H,1H3
• InChI Key： BJBRXJQMIHRGAZ-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC(=CN=1)OC1C=CC=C(C=1)O)(=O)=O

Computed Properties

• Exact Mass: 266.03612798g/mol
• Monoisotopic Mass: 266.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.8Ų

Additional information on 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol

Introduction to 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol (CAS No. 2172249-72-6)

3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol (CAS No. 2172249-72-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which combines a pyrimidine moiety with a methanesulfonyl group and an oxyphenol substituent. The combination of these functional groups imparts specific pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol is particularly noteworthy due to its potential to interact with specific biological targets. The pyrimidine ring, a common feature in many bioactive molecules, provides a platform for forming hydrogen bonds and π-stacking interactions with target proteins. The methanesulfonyl group, known for its electron-withdrawing properties, can influence the compound's lipophilicity and metabolic stability. Additionally, the oxyphenol moiety can engage in hydrogen bonding and hydrophobic interactions, further enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual inhibition mechanism makes it an attractive candidate for developing new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of kinases such as AKT and ERK, which are often overactivated in various types of cancer. This makes it a potential lead compound for developing novel anticancer agents.

In addition to its therapeutic potential, 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol has been investigated for its use as a research tool in biochemical and pharmacological studies. Its ability to selectively modulate specific protein targets makes it valuable for probing the functions of these proteins and understanding their roles in disease processes. For example, it has been used to study the mechanisms of inflammation and cancer at the molecular level, providing insights that can inform the development of new therapeutic strategies.

The synthesis of 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol has been optimized through various synthetic routes, ensuring high yields and purity. These synthetic methods typically involve multi-step reactions that include functional group transformations and coupling reactions. The availability of efficient synthetic protocols has facilitated the production of this compound on a larger scale, enabling more extensive preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. Further studies are needed to determine its optimal dosing regimens and therapeutic windows for different indications.

In conclusion, 3-(2-methanesulfonylpyrimidin-5-yl)oxyphenol (CAS No. 2172249-72-6) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in areas such as inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable asset in the field of medicinal chemistry.